Cas no 1803665-89-5 (5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1803665-89-5
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4922555
• Update Time: 2025-10-29

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-4-1-3(6(9)10)2-14-5(4)7(11,12)13/h1-2,6H
• InChI Key： OIVDDJYAAYMBNI-UHFFFAOYSA-N
• SMILES： FC1=CC(C(F)F)=CN=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine

5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine, identified by the CAS number 1803665-89-5, is a highly fluorinated aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the family of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple fluorine atoms in its structure contributes to its unique electronic properties, making it a valuable molecule in research and development.

The synthesis of 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine typically involves multi-step processes, often utilizing fluorination reactions. Recent advancements in fluorination techniques have enabled the efficient preparation of this compound with high purity. Researchers have explored various methods, including the use of electrophilic fluorination agents and transition metal-catalyzed reactions, to optimize the synthesis pathway. These methods not only enhance the yield but also minimize the environmental impact, aligning with the principles of green chemistry.

The structural features of this compound make it an attractive candidate for applications in agrochemicals and pharmaceuticals. In the field of agrochemistry, 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine has shown promise as a potential herbicide or insecticide due to its ability to inhibit key enzymes in pests and weeds. Recent studies have demonstrated its efficacy in controlling various agricultural pests without adverse effects on non-target species, making it a sustainable option for pest management.

In pharmaceutical research, this compound has been investigated for its potential as a drug lead. Its fluorinated structure enhances its lipophilicity and bioavailability, which are critical properties for drug candidates. Preclinical studies have indicated that 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine may exhibit anti-inflammatory and anti-tumor activities. Researchers are currently exploring its mechanism of action and optimizing its pharmacokinetic properties to improve its therapeutic potential.

The electronic properties of this compound also make it suitable for applications in materials science. Its ability to act as an electron-deficient aromatic system makes it a potential candidate for use in organic electronics, such as OLEDs (organic light-emitting diodes) and organic photovoltaics. Recent studies have highlighted its role as an electron acceptor in organic solar cells, contributing to improved device performance.

In conclusion, 5-(Difluoromethyl)-3-fluoro-2-(trifluoromethyl)pyridine is a versatile compound with a wide range of potential applications across different fields. Its unique chemical structure, combined with advancements in synthesis and application research, positions it as a valuable molecule for future innovations. As research continues to uncover its full potential, this compound is expected to play a significant role in addressing challenges in agriculture, medicine, and materials science.